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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553050 Get Quote

C.I. Direct Blue 75: A Technical Overview
C.I. Name: Direct Blue 75 C.I. Number: 34220 CAS Number: 6428-60-0

This technical guide provides a summary of the available information on C.I. Direct Blue 75, a

trisazo class dye. The content is structured for researchers, scientists, and professionals in

drug development, focusing on its chemical and physical properties.

Core Chemical and Physical Data
The fundamental properties of C.I. Direct Blue 75 are summarized in the table below, providing

a clear reference for its key characteristics.

Property Value Reference

Molecular Formula C42H25N7Na4O13S4 [1]

Molecular Weight 1055.91 g/mol [1][2]

Chemical Class Trisazo Dye [1]

Physical Appearance Blue Powder

Hue Dull Blue

Solubility

Soluble in water (yields a blue

solution), insoluble in other

organic solvents.

[1]
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Synthesis Methodology
The manufacturing of C.I. Direct Blue 75 involves a multi-step azo coupling process. A general

outline of the synthesis is as follows:

First Diazotization and Coupling: 3-Aminobenzenesulfonic acid is diazotized and then

coupled with 5-Aminonaphthalene-2-sulfonic acid.

Second Diazotization and Coupling: The product from the first step is then diazotized again

and subsequently coupled with another molecule of 5-Aminonaphthalene-2-sulfonic acid.

Third Diazotization and Final Coupling: The resulting intermediate is diazotized for a third

time and, under alkaline conditions, is coupled with 4-Hydroxy-7-(phenylamino)naphthalene-

2-sulfonic acid to yield the final C.I. Direct Blue 75 molecule.[1]

Below is a diagram illustrating the logical workflow of the synthesis process.
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Synthesis Workflow of C.I. Direct Blue 75

Step 1: First Coupling

Step 2: Second Coupling Step 3: Final Coupling

3-Aminobenzenesulfonic acid

Intermediate 1

Diazotization & Coupling with

5-Aminonaphthalene-2-sulfonic acid

Intermediate 2

Diazotization & Coupling with 5-Aminonaphthalene-2-sulfonic acid

C.I. Direct Blue 75

Diazotization & Coupling with

4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Direct Blue 75.

Applications and Biological Relevance
C.I. Direct Blue 75 is primarily utilized as a dyeing agent, particularly for cotton fabrics.[2] It

also finds application in the paper, thermoset, and thermoplastic industries.

Extensive searches of scientific literature did not yield specific experimental protocols for the

use of C.I. Direct Blue 75 in biological research or drug development. There is no available

information to suggest its involvement in any specific signaling pathways. While some direct

dyes have been used as biological stains, specific protocols for C.I. Direct Blue 75 in this

context are not documented in the reviewed literature.
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Toxicological Information
No specific toxicological studies for C.I. Direct Blue 75 were identified in the conducted search.

However, it is important to note that some azo dyes can be metabolized to aromatic amines,

which may have toxicological implications. Therefore, appropriate safety precautions should be

taken when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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